Erythrodiol

• CAS No.: 545-48-2
• Product Name: Erythrodiol
• Molecular Formula: C30H50O2
• Molecular Weight: 442.7 g/mol
• IUPAC Name: (3S,4aR,6aR,6bS,8aS,12aS,14aR,14bR)-8a-(hydroxymethyl)-4,4,6a,6b,11,11,14b-heptamethyl-1,2,3,4a,5,6,7,8,9,10,12,12a,14,14a-tetradecahydropicen-3-ol
• Standard InChI: InChI=1S/C30H50O2/c1-25(2)14-16-30(19-31)17-15-28(6)20(21(30)18-25)8-9-23-27(5)12-11-24(32)26(3,4)22(27)10-13-29(23,28)7/h8,21-24,31-32H,9-19H2,1-7H3/t21-,22-,23+,24-,27-,28+,29+,30+/m0/s1
• Standard InChIKey: PSZDOEIIIJFCFE-OSQDELBUSA-N
• Isomeric SMILES: C[C@]12CC[C@@H](C([C@@H]1CC[C@@]3([C@@H]2CC=C4[C@]3(CC[C@@]5([C@H]4CC(CC5)(C)C)CO)C)C)(C)C)O
• Canonical SMILES: CC1(CCC2(CCC3(C(=CCC4C3(CCC5C4(CCC(C5(C)C)O)C)C)C2C1)C)CO)C
• Physical Description: Solid
• Description: Erythrodiol is a pentacyclic triterpenoid that is beta-amyrin in which one of the hydrogens of the methyl group at position 28 has been replaced by a hydroxy group. It is a plant metabolite found in olive oil as well as in Rhododendron ferrugineum and other Rhododendron species. It has a role as a plant metabolite. It is a pentacyclic triterpenoid, a primary alcohol, a secondary alcohol and a diol. It derives from a beta-amyrin.; Erythrodiol, also known as 3beta-erythrodiol or oleanolic alcohol, belongs to the class of organic compounds known as triterpenoids. These are terpene molecules containing six isoprene units. Erythrodiol is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, erythrodiol is primarily located in the membrane (predicted from logP) and cytoplasm. Erythrodiol participates in a number of enzymatic reactions. In particular, erythrodiol can be biosynthesized from beta-amyrin. Erythrodiol can also be converted into oleanolic aldehyde.
• Synonyms: erythrodiol; olean-12-ene-3beta,28-diol
• PubChem Compound: 101761
• Last Modified: Nov 11 2021